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Compound of Interest

Compound Name: 2-Bromo-3-nitrobenzaldehyde

Cat. No.: B1282389

An In-depth Technical Guide to the Safety, Handling, and MSDS Information for 2-Bromo-3-
nitrobenzaldehyde

Introduction

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 2-Bromo-3-nitrobenzaldehyde (CAS No: 90407-21-9).[1] Itis
intended for researchers, scientists, and professionals in drug development and other
laboratory settings who handle this compound. Adherence to these guidelines is crucial for
ensuring personnel safety and minimizing environmental impact.

Chemical and Physical Properties

2-Bromo-3-nitrobenzaldehyde is a solid organic compound.[2] Its chemical structure
incorporates a benzaldehyde ring substituted with both a bromine atom and a nitro group,
which influences its reactivity and potential hazards.

Table 1: Physical and Chemical Properties of 2-Bromo-3-nitrobenzaldehyde
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Property Value Reference
IUPAC Name 2-bromo-3-nitrobenzaldehyde [1]
CAS Number 90407-21-9 [1]
Molecular Formula C7H4BrNO3 [1]
Molecular Weight 230.02 g/mol [1]
Appearance Yellow Solid [2]
Odor Odorless [2]
Melting Point 92 °C [3]
Boiling Point 276.9 £ 25.0 °C (Predicted) [4]
Density 1.781 + 0.06 g/cm? (Predicted) [4]
Water Solubility Decomposes in contact with 2]
water

Hazard Identification and Classification

2-Bromo-3-nitrobenzaldehyde is classified as a hazardous substance. The primary hazards
are associated with irritation to the skin, eyes, and respiratory system, and it is considered
harmful if swallowed, inhaled, or in contact with skin.[5]

Table 2: GHS Hazard Classification for 2-Bromo-3-nitrobenzaldehyde
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 / 2A

irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation

Source:[5]
Signal Word:Warning[2]
Hazard Pictograms:

laalt text

Toxicological Information

While specific quantitative toxicological data such as LD50 values for 2-Bromo-3-
nitrobenzaldehyde are not readily available in the provided search results, the GHS
classification indicates that the substance is harmful through oral, dermal, and inhalation
routes.[5] General toxicological properties for aromatic nitro compounds may include systemic
effects like methaemoglobinaemia, headache, and a drop in blood pressure. Aldehydes, in
general, can cause irritation to the eyes, skin, and mucous membranes.

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's integrity.

Safe Handling Protocols
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» Engineering Controls: Always handle 2-Bromo-3-nitrobenzaldehyde in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[6][7]
Eyewash stations and safety showers must be readily accessible.[6]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][6] Do not
eat, drink, or smoke in areas where the chemical is used.[2]

e Procedural Precautions: Avoid contact with eyes, skin, and clothing.[6] Avoid breathing in
dust, fumes, or vapors.[2][6] When weighing the solid, do so in a fume hood or a ventilated
balance enclosure to prevent dust inhalation.[6]

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
o Store under an inert atmosphere (nitrogen or argon) at 2-8°C for long-term stability.[4]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong
acids.[8]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 2-Bromo-3-nitrobenzaldehyde to
prevent exposure.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Rationale

Chemical safety goggles
compliant with OSHA 29 CFR
Eye/Face Protection 1910.133 or European
Standard EN166. A face shield
may also be appropriate.[6][9]

To prevent eye contact which

can cause serious irritation.[6]

Chemical-resistant gloves

) ] (e.g., nitrile rubber) and a lab To avoid direct skin contact
Skin Protection ) ) L
coat or other protective which can lead to irritation.[6]
clothing.[6]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust ]
_ _ To prevent respiratory tract
Respiratory Protection mask) should be used when o
) ) irritation.[6]
engineering controls are
insufficient or during spill

cleanup.[6]

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2][6] Remove contact lenses if present and easy to do.[2][6] If eye irritation persists,
seek medical advice/attention.[6]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]
[6] Remove contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get
medical advice.[6]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2][6] If the person feels unwell, call a POISON CENTER or doctor.[6] If not
breathing, give artificial respiration.[2][6]
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¢ Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Call a POISON CENTER
or doctor if you feel unwell.[2]

Immediate Action
Exposure Route

Rinse mouth with water.
Do NOT induce vomiting.
Follow-Up
Inhalation Call Poison Center / Doctor

Skin Contact Wash with soap & water for 15+ min. Seek Medical Attention
Remove contaminated clothing. (if irritation persists or if unwell)

Move to fresh air.
Keep at rest.

Eye Contact Rinse with water for 15+ min.

Remove contact lenses.

Click to download full resolution via product page
Caption: First aid workflow for 2-Bromo-3-nitrobenzaldehyde exposure.

Fire-Fighting Measures

« Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2]

e Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen bromide.[2][10]

* Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with a full facepiece operated in pressure-demand mode, along with full protective gear.[2]

Accidental Release Measures (Spill Protocol)
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In the event of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Wear
appropriate personal protective equipment (PPE) as outlined in Section 6.0, including
respiratory protection. Avoid breathing dust and prevent contact with skin and eyes.[2][7]

e Environmental Precautions: Prevent the chemical from entering drains, surface water, or the

sanitary sewer system.[2][8]

e Containment and Cleanup: For minor spills, sweep up the solid material, avoiding dust
formation, and shovel it into a suitable, labeled container for disposal.[2][11] For major spills,
alert emergency responders.[11] All waste must be treated as hazardous and disposed of at
an approved waste disposal plant in accordance with local, state, and federal regulations.[2]

[6]
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Evacuate Area
Ensure Ventilation

Wear Full PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Sweep up solid material
Avoid creating dust

Place in labeled, sealed
container for disposal

Decontaminate Spill Area
& Wash Hands

Dispose of as Hazardous Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2-Bromo-3-nitrobenzaldehyde spill.
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Stability and Reactivity

o Reactivity: No specific reactivity hazards have been identified under normal conditions.

o Chemical Stability: The compound is stable under recommended storage conditions.[12]
However, it may be sensitive to light.[2]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon oxides, nitrogen oxides, and hydrogen bromide gas.[2][10]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.[8]

Disposal Considerations

All waste containing 2-Bromo-3-nitrobenzaldehyde must be treated as hazardous waste.[6]
Dispose of the contents and container at an approved waste disposal facility in accordance
with all applicable local, state, and federal regulations.[2][6] Do not release into the
environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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